4-(Ethylsulfanyl)phenol
Cat. No. B3039560
M. Wt: 154.23 g/mol
InChI Key: FMIHFTDZEIOVQX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Name
Identifiers
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REACTION_SMILES
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[CH2:11]([CH3:12])[I:13].[CH3:14][CH2:15][OH:16].[K+:10].[OH-:9].[SH:1][c:2]1[cH:3][cH:4][c:5]([OH:8])[cH:6][cH:7]1>>[S:1]([c:2]1[cH:3][cH:4][c:5]([OH:8])[cH:6][cH:7]1)[CH2:11][CH3:12]
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Inputs
Step One
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Name
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|
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Quantity
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Extracted from reaction SMILES
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|
Type
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reactant
|
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Smiles
|
CCI
|
|
Name
|
|
|
Quantity
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Extracted from reaction SMILES
|
|
Type
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reactant
|
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Smiles
|
CCO
|
|
Name
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|
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
|
[K+]
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|
Name
|
|
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Quantity
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Extracted from reaction SMILES
|
|
Type
|
reactant
|
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Smiles
|
[OH-]
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
Oc1ccc(S)cc1
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Outcomes
Product
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Name
|
|
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Type
|
product
|
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Smiles
|
CCSc1ccc(O)cc1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
